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molecular formula C6H10 B036725 1-Methylcyclopentene CAS No. 693-89-0

1-Methylcyclopentene

Cat. No. B036725
CAS RN: 693-89-0
M. Wt: 82.14 g/mol
InChI Key: ATQUFXWBVZUTKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08115029B2

Procedure details

This reaction was performed with a solution of 0.1191 g (1.03 mmol) of N-hydroxysuccinimide, 2.0 g (24.3 mmol) of 1-methylcyclopentene and 0.1330 g (0.53 mmol) of cobalt acetate tetrahydrate in 40 ml of acetic acid was heated to 100° C. in a Parr Hastelloy reactor with temperature and pressure transducer. After the temperature reached 100° C., 745 psi of CO2 was introduced into the reactor, then 120 psi of O2 was added slowly to the reactor. The mixture was stirred under pressure for one hour at 100° C., then the pressure was released, and the mixture was cooled to room temperature. The solution was extracted with ethyl acetate then with a saturated NaCl solution in water and, dried over Na2SO4 to give, as the major 60% 5-ketohexanoic acid.
Name
N-hydroxysuccinimide
Quantity
0.1191 g
Type
reactant
Reaction Step One
Name
1-methylcyclopentene
Quantity
2 g
Type
reactant
Reaction Step Two
[Compound]
Name
Hastelloy
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
CO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
O2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
acetic acid
Quantity
40 mL
Type
solvent
Reaction Step Six
Name
cobalt acetate tetrahydrate
Quantity
0.133 g
Type
catalyst
Reaction Step Seven
Name
5-ketohexanoic acid
Yield
60%

Identifiers

REACTION_CXSMILES
ON1[C:6](=O)[CH2:5][CH2:4][C:3]1=[O:8].[CH3:9]C1CCCC=1.[C:15](=[O:17])=[O:16].O=O>C(O)(=O)C.O.O.O.O.C([O-])(=O)C.[Co+2].C([O-])(=O)C>[O:8]=[C:3]([CH3:9])[CH2:4][CH2:5][CH2:6][C:15]([OH:17])=[O:16] |f:5.6.7.8.9.10.11|

Inputs

Step One
Name
N-hydroxysuccinimide
Quantity
0.1191 g
Type
reactant
Smiles
ON1C(CCC1=O)=O
Step Two
Name
1-methylcyclopentene
Quantity
2 g
Type
reactant
Smiles
CC1=CCCC1
Step Three
[Compound]
Name
Hastelloy
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Four
Name
CO2
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)=O
Step Five
Name
O2
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=O
Step Six
Name
acetic acid
Quantity
40 mL
Type
solvent
Smiles
C(C)(=O)O
Step Seven
Name
cobalt acetate tetrahydrate
Quantity
0.133 g
Type
catalyst
Smiles
O.O.O.O.C(C)(=O)[O-].[Co+2].C(C)(=O)[O-]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred under pressure for one hour at 100° C.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
reached 100° C.
TEMPERATURE
Type
TEMPERATURE
Details
the mixture was cooled to room temperature
EXTRACTION
Type
EXTRACTION
Details
The solution was extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
with a saturated NaCl solution in water and, dried over Na2SO4

Outcomes

Product
Details
Reaction Time
 1 h
Name
5-ketohexanoic acid
Type
product
Smiles
O=C(CCCC(=O)O)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 60%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.